Cas no 59875-04-6 (N-(1-Oxobutyl)-DL-alanine)

N-(1-Oxobutyl)-DL-alanine is a chiral amino acid derivative characterized by its butyryl (1-oxobutyl) substitution on the amino group of DL-alanine. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for peptidomimetics and modified peptides. The presence of both enantiomers (DL-form) allows for versatility in stereochemical studies, while the butyryl group enhances lipophilicity, which can be advantageous in drug design. Its well-defined structure and reactivity make it suitable for applications in asymmetric synthesis, biocatalysis, and the development of novel bioactive compounds. The compound is typically handled under standard laboratory conditions, ensuring stability and ease of use.

N-(1-Oxobutyl)-DL-alanine structure

Product Name:N-(1-Oxobutyl)-DL-alanine

CAS No:59875-04-6

MF:C₇H₁₃NO₃

MW:159.183022260666

MDL:MFCD08458732

CID:90049

PubChem ID:11194480

Update Time:2025-06-09

N-(1-Oxobutyl)-DL-alanine Chemical and Physical Properties

Names and Identifiers

- 2-Butyrylaminopropinicacid
- 2-Butyrylaminopropionic acid
- 2-BUTYRYLAMINO-PROPIONIC ACID
- N-(1-Oxobutyl)-DL-alanine
- 2-butanamidopropanoic acid
- alanine, N-(1-oxobutyl)-
- N-butanoylalanine
- N-Butyrylalanine
- N-(1-Oxobutyl)alanine
- MFCD08458732
- WS-02148
- 2-Butyramidopropanoic acid
- 2-butyrylamino propionic acid
- 59875-04-6
- 2-(butanoylamino)propanoic Acid
- NS00008425
- AKOS000153409
- FT-0698660
- EC 611-909-2
- AC-15631
- 2-((Butanoyl)amino)propanoic acid
- 2-Butyrylaminopropionicacid
- 2-butyramido propionic acid
- (S)-2-Butyramidopropanoic acid
- DTXSID801045005
- 55930-29-5
- 2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH)
- DTIMTCJMOWXMGT-UHFFFAOYSA-N
- AKOS016050959
- SCHEMBL5401
- SB45407
- BCP25974
- 2-Butyryl Amino Propionic Acid
- DB-013411
- MDL： MFCD08458732
- Inchi： 1S/C7H13NO3/c1-3-4-6(9)8-5(2)7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11)
- InChI Key： DTIMTCJMOWXMGT-UHFFFAOYSA-N
- SMILES： O=C(CCC)NC(C(=O)O)C

Computed Properties

Exact Mass: 159.08954328g/mol
Monoisotopic Mass: 159.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Density: 1.097
Boiling Point: 371.8°C at 760 mmHg
Flash Point: 178.7°C
Refractive Index: 1.458
PSA: 66.40000
LogP: 0.76670

N-(1-Oxobutyl)-DL-alanine Security Information

Storage Condition：(BD629801)

N-(1-Oxobutyl)-DL-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O848000-10g	N-(1-Oxobutyl)-DL-alanine	59875-04-6		10g	$ 138.00	2023-09-06
TRC	O848000-25g	N-(1-Oxobutyl)-DL-alanine	59875-04-6		25g	$ 161.00	2023-09-06
TRC	O848000-100g	N-(1-Oxobutyl)-DL-alanine	59875-04-6		100g	$ 460.00	2023-09-06
TRC	O848000-25000mg	N-(1-Oxobutyl)-DL-alanine	59875-04-6		25g	$161.00	2023-05-17
TRC	O848000-100000mg	N-(1-Oxobutyl)-DL-alanine	59875-04-6		100g	$460.00	2023-05-17
abcr	AB465772-10g	2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH); .	59875-04-6		10g	€99.00	2025-04-17
abcr	AB465772-10 g	2-Butyrylamino-propionic acid (Butanoyl-DL-Ala-OH); .	59875-04-6		10g	€99.00	2023-04-21
1PlusChem	1P00EDC5-1g	2-Butyrylaminopropinicacid	59875-04-6	98%	1g	$32.00	2024-04-22
1PlusChem	1P00EDC5-5g	2-Butyrylaminopropinicacid	59875-04-6	98%	5g	$58.00	2024-04-22
1PlusChem	1P00EDC5-10g	2-Butyrylaminopropinicacid	59875-04-6	98%	10g	$92.00	2024-04-22